2-(((5-methyl-4-oxo-7-phenyl-3-propyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(5-methyl-4-oxo-7-phenyl-3-propylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C25H23N5O2S/c1-3-12-30-24(32)23-22(19(15-28(23)2)17-9-5-4-6-10-17)27-25(30)33-16-18-14-21(31)29-13-8-7-11-20(29)26-18/h4-11,13-15H,3,12,16H2,1-2H3
• InChI Key: DGNCXCVPUYUYIT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C(=CN2C)C3=CC=CC=C3)N=C1SCC4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C25H23N5O2S
• Molecular Weight: 457.5 g/mol
• CAS No.: 1111999-10-0

Description

The compound is a complex organic molecule with multiple ring structures, including a pyrrolo[3,2-d]pyrimidin-2-yl ring and a pyrido[1,2-a]pyrimidin-4-one ring. These types of structures are often found in heterocyclic compounds, which are widely used in the development of new drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Imidazole, for example, is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the type of biological activity it exhibits. For example, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and the type of biological activity it exhibits. Without specific information on this compound, it’s difficult to provide a detailed analysis.